endo-8-Boc-8-azabicyclo[3.2.1]octan-2-amine
Overview
Description
“endo-8-Boc-8-azabicyclo[3.2.1]octan-2-amine” is a chemical compound with the IUPAC name tert-butyl (1S,2S,5S)-2-amino-8-azabicyclo [3.2.1]octane-8-carboxylate . It has a molecular weight of 226.32 . The compound is white to yellow solid in physical form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-8-4-6-9(13)10(14)7-5-8/h8-10H,4-7,13H2,1-3H3/t8-,9-,10-/m0/s1 . This indicates the presence of 12 carbon atoms, 22 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms in the molecule .Physical and Chemical Properties Analysis
“this compound” is a white to yellow solid . It has a molecular weight of 226.32 . The compound should be stored in a refrigerator .Scientific Research Applications
Synthesis of Amino Acids and Derivatives
- Endo-8-Boc-8-azabicyclo[3.2.1]octan-2-amine is utilized in the synthesis of new constrained 6-amino-3-azabicyclo[3.2.1]octane-6-carboxylic acids, providing a method for accessing optically pure amino acids with sterical constraints (Caputo et al., 2006).
Development of Antiarrhythmic and Anesthetic Agents
- Derivatives of this compound have shown potential in the development of antiarrhythmic and local anesthetic agents (Longobardi et al., 1979).
Synthesis of Morpholine Derivatives
- The compound is involved in the synthesis of N-Boc-protected 4′-alkyl-8-azaspiro[bicyclo[3.2.1]octane-3,2′-morpholin]-5′-ones, important in various chemical transformations (Mandzhulo et al., 2016).
Conformational and Pharmacological Studies
- Studies on esters derived from this compound and their N-endo-methyl quaternary derivatives have contributed to understanding conformational structures and pharmacological properties (Izquierdo et al., 1991).
Application in Tropane Alkaloids Synthesis
- The 8-azabicyclo[3.2.1]octane scaffold, central to tropane alkaloids, has been a focus in research for stereoselective synthesis, with this compound playing a critical role (Rodríguez et al., 2021).
Microbiological Oxygenation Studies
- Research has explored the use of this compound in microbiological oxygenation, expanding the understanding of its chemical reactivity and potential applications (Davis et al., 1997).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl (1S,2S,5S)-2-amino-8-azabicyclo[3.2.1]octane-8-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O2/c1-12(2,3)16-11(15)14-8-4-6-9(13)10(14)7-5-8/h8-10H,4-7,13H2,1-3H3/t8-,9-,10-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJSMXQVRQBFKNF-GUBZILKMSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C2CCC(C1CC2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1[C@H]2CC[C@@H]([C@@H]1CC2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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